Relzomostat

• CAS RN: 2081078-92-2
• Molecular Formula: C24H36F2N2O5
• Molecular Weight: 470.5578
• IUPAC Name: (3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-3-(3- methylbut-2-en-1-yl)oxiran-2-yl]-1-oxaspiro[2.5]octan- 6-yl 6-(2,2-difluoroethyl)-2,6-diazaspiro[3.3]heptane-2- carboxylate
• InChI: InChI=1S/C24H36F2N2O5/c1-15(2)5-6-17-22(3,33-17)20-19(30-4)16(7-8-24(20)14-31-24)32-21(29)28-12-23(13-28)10-27(11-23)9-18(25)26/h5,16-20H,6-14H2,1-4H3/t16-,17-,19-,20-,22+,24+/m1/s1
• InChI Key: ZIBCRMIIEKVSKA-HXTOIJBDSA-N
• SMILES: O=C(N1CC2(CN(CC(F)F)C2)C1)O[C@H](CC3)[C@@H](OC)[C@H]([C@@]4(C)O[C@@H]4C/C=C(C)\C)[C@]53CO5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Relzomostat

Description

Relzomostat is a methionine aminopeptidase 2 (MetAP2) inhibitor.

Scientific Research Applications

Inquiry-Based Research Experiences

Research experiences that involve inquiry, such as those in RET (Research Experience for Teachers) programs, are vital in reforming science teaching and learning. These experiences are integral in helping educators grasp scientific inquiry, potentially leading to its effective implementation in classrooms. Studies like Blanchard et al. (2009) and Herrington et al. (2012) demonstrate the effectiveness of RET programs in modifying teachers' conceptions and enactments of classroom inquiry (Blanchard et al., 2009); (Herrington et al., 2012).

Impact on Teaching Practices

The impact of RETs on teaching practices is significant. Teachers who participate in these programs often demonstrate a deeper understanding of inquiry as a teaching model. This understanding is reflected in their classroom practices, leading to more effective science instruction. Blanchard and Sampson (2017) highlight how participation in science pedagogy RETs can lead to changes in teachers' inquiry conceptions and lesson designs (Blanchard & Sampson, 2017).

Reusable Research Data Analyses

In the realm of data analysis, platforms like REANA (Reusable Analyses) are pivotal. They allow researchers to structure their research data analyses for future reuse, enhancing the efficiency and reproducibility of scientific research. This is particularly relevant in fields with complex data sets, such as particle physics and bioinformatics, as discussed by Simko et al. (2019) (Simko et al., 2019).

Teacher Beliefs and Attitudes Transformation

RETs also play a crucial role in transforming teachers' beliefs, attitudes, and values about teaching science as inquiry. Herrington et al. (2016) explored how these experiences influence middle and high school science teachers, leading to changes in their teaching practices that align more closely with inquiry-based methods (Herrington et al., 2016).

Structured Undergraduate Research Programs

Wilson et al. (2018) emphasize the importance of structured undergraduate research programs in STEM fields. These programs, such as the NSF Research Experiences for Undergraduates (REU), have been shown to significantly influence participants' pursuit of advanced degrees and their production of valued scientific outputs, like publications and presentations (Wilson et al., 2018).